Cas no 1354427-14-7 (rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one)

• Product Name: rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one
• CAS No: 1354427-14-7
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5844303
• PubChem ID: 131078196
• Update Time: 2025-06-27

rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one Chemical and Physical Properties

Names and Identifiers

• 1354427-14-7
• EN300-6489486
• rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one

• Inchi： 1S/C7H11NO2/c8-6-4-2-1-3-5(4)10-7(6)9/h4-6H,1-3,8H2/t4-,5+,6-/m1/s1
• InChI Key： RMXJQSYXVKBIOR-NGJCXOISSA-N
• SMILES： O1C([C@@H]([C@@H]2CCC[C@H]12)N)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Additional information on rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one

rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one: A Promising Compound in Medicinal Chemistry

CAS No. 1354427-14-7 represents a unique molecular structure with significant potential in the field of pharmaceutical research. This compound, characterized by its racemic configuration and complex ring system, has garnered attention for its potential applications in drug discovery and therapeutic development. The 3-amino functional group, combined with the hexahydro-2H-cyclopenta[b]furan-2-one framework, creates a scaffold that may exhibit unique pharmacological properties, making it a subject of ongoing investigation in both academic and industrial settings.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The 3R,3aS,6aS configuration of this molecule is believed to play a critical role in its interaction with specific biological targets. Researchers are exploring how the spatial arrangement of atoms within the hexahydro-2H-cyclopenta[b]furan-3-one ring influences its binding affinity and selectivity, which are key factors in drug design.

One of the most intriguing aspects of this compound is its potential as a chiral building block. The rac designation indicates that it exists as a mixture of enantiomers, which may have distinct biological activities. This property is particularly relevant in the development of enantiomer-specific drugs, where one enantiomer may exhibit therapeutic effects while the other could be inactive or even harmful. Current research is focused on isolating and characterizing the individual enantiomers to determine their respective roles in biological systems.

The 3-amino group in this molecule is a key functional moiety that may contribute to its pharmacological profile. This group can participate in various types of molecular interactions, including hydrogen bonding and electrostatic interactions, which are essential for drug-target interactions. Additionally, the presence of the hexahydro-2H-cyclopenta[b]furan-2-one ring system may confer structural stability and flexibility, enabling the compound to adapt to different binding sites in biological targets.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at the molecular level. Techniques such as molecular docking and quantum mechanics calculations are being used to predict how the compound interacts with potential targets. These computational tools are particularly valuable for identifying new therapeutic applications and optimizing the compound's properties for improved efficacy and safety.

Experimental studies have also provided insights into the synthetic pathways for this compound. The synthesis of rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one involves complex multi-step reactions that require precise control of reaction conditions. Researchers are continuously refining these synthetic methods to improve yield and purity, which are critical for large-scale production and pharmaceutical development.

The potential applications of this compound span multiple therapeutic areas. In the context of neurological disorders, preliminary studies suggest that it may exhibit neuroprotective properties. In oncology, researchers are investigating its ability to modulate signaling pathways involved in cancer progression. Additionally, its anti-inflammatory activity has been explored in models of inflammatory diseases, indicating its potential as a broad-spectrum therapeutic agent.

Recent breakthroughs in drug delivery systems have further enhanced the potential of this compound. By incorporating it into nanostructured formulations, researchers are able to improve its solubility and bioavailability, which are critical factors in drug development. These advancements are particularly relevant for compounds with complex molecular structures that may have poor aqueous solubility.

The hexahydro-2H-cyclopenta[b]furan-2-one ring system is also of interest in the context of metabolic stability. The inherent stability of this ring structure may contribute to the compound's prolonged half-life in vivo, which is a desirable property for therapeutic agents. Researchers are evaluating how this structural feature influences the compound's metabolic profile and its potential for use in chronic disease management.

Environmental and regulatory considerations are also being addressed in the development of this compound. As part of the green chemistry initiative, researchers are exploring sustainable synthesis methods that minimize waste and reduce the use of hazardous solvents. These efforts are crucial for ensuring that the compound can be produced in an environmentally responsible manner while maintaining its therapeutic potential.

Collaborative efforts between academic institutions and pharmaceutical companies are driving the research on this compound. These partnerships are facilitating the translation of basic research into clinical applications, with several preclinical studies currently underway. The integration of high-throughput screening technologies is enabling researchers to rapidly evaluate the compound's potential against a wide range of biological targets.

The future of this compound in pharmaceutical research is promising, with ongoing studies focused on elucidating its full pharmacological potential. As our understanding of its molecular properties and biological interactions continues to evolve, it may become a valuable tool in the development of novel therapies for a variety of medical conditions. The continued exploration of its stereochemical effects, synthetic versatility, and therapeutic applications will be critical in determining its role in the next generation of pharmaceutical innovations.

Ultimately, the rac-(3R,3aS,6aS)-3-amino-hexahydro-2H-cyclopenta[b]furan-2-one represents a compelling example of how complex molecular structures can be harnessed for therapeutic benefit. Its unique combination of stereochemistry, functional groups, and ring systems positions it as a promising candidate for further investigation in the field of medicinal chemistry.